Cas no 872988-17-5 (N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872988-17-5
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 5509519
• Update Time: 2025-07-23

N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dimethoxyphenyl)-2-[[6-(2,4-dimethyl-5-thiazolyl)-3-pyridazinyl]thio]-
• N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H20N4O3S2/c1-11-19(28-12(2)20-11)14-6-8-18(23-22-14)27-10-17(24)21-13-5-7-15(25-3)16(9-13)26-4/h5-9H,10H2,1-4H3,(H,21,24)
• InChI Key： XIDXYMIHSMFTCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Additional information on N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

Research Briefing on N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872988-17-5)

N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872988-17-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The presence of a pyridazine-thiazole core combined with a dimethoxyphenyl acetamide moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro and in vivo experiments indicate that it exhibits potent inhibitory activity against specific protein kinases, which are often implicated in cancer and inflammatory diseases. The compound's ability to selectively target these kinases while minimizing off-target effects makes it a promising candidate for further preclinical and clinical evaluation. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been under investigation to optimize its therapeutic efficacy.

One of the key findings from recent research is the compound's role in modulating cellular signaling pathways involved in cell proliferation and apoptosis. For instance, studies have demonstrated that N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide can effectively suppress the activation of certain oncogenic kinases, thereby inhibiting tumor growth in various cancer models. These findings have been corroborated by molecular docking studies, which reveal high binding affinity and specificity for the target kinases.

Furthermore, the compound's synthetic accessibility and structural modularity have enabled researchers to explore its derivatives for enhanced biological activity and reduced toxicity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its efficacy, paving the way for the design of next-generation analogs. These efforts are supported by advanced computational modeling and high-throughput screening techniques, which accelerate the discovery of optimized lead compounds.

In conclusion, N-(3,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide represents a promising therapeutic agent with broad applications in oncology and inflammation. Ongoing research aims to further validate its safety and efficacy in clinical settings, while also exploring its potential in other disease areas. The compound's unique chemical structure and biological activity underscore its value as a focal point for future drug development initiatives.